5-[(1,3-Benzodioxol-5-ylmethyl)amino]-2-[4-(piperidin-1-ylsulfonyl)phenyl]-1,3-oxazole-4-carbonitrile

• IUPAC Name: 5-(1,3-benzodioxol-5-ylmethylamino)-2-(4-piperidin-1-ylsulfonylphenyl)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C23H22N4O5S/c24-13-19-23(25-14-16-4-9-20-21(12-16)31-15-30-20)32-22(26-19)17-5-7-18(8-6-17)33(28,29)27-10-2-1-3-11-27/h4-9,12,25H,1-3,10-11,14-15H2
• InChI Key: FGYHPDPNUNECPY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C3=NC(=C(O3)NCC4=CC5=C(C=C4)OCO5)C#N
• Molecular Formula: C23H22N4O5S
• Molecular Weight: 466.5 g/mol

Description

5-[(1,3-Benzodioxol-5-ylmethyl)amino]-2-[4-(piperidin-1-ylsulfonyl)phenyl]-1,3-oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C23H22N4O5S and its molecular weight is 466.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Preparation Pathways : Lucas Lemaire et al. (2015) describe a method for preparing a range of molecules starting from a 5-amino-2-phenyloxazole-4-carbonitrile building block, which can be related to the synthesis of the compound . This work demonstrates the versatility of such compounds in synthesizing a diverse range of molecules (Lemaire et al., 2015).

• Chemical Reactions and Derivatives : A. Albert and H. Taguchi (1973) explored the hydrogenation and other chemical reactions of similar compounds to produce derivatives like 4-aminotriazole-5-carbaldehydes. This indicates the reactivity and potential for derivative synthesis of such compounds (Albert & Taguchi, 1973).

Biological and Antimicrobial Activities

• Antimicrobial Activities : H. Bektaş et al. (2007) synthesized novel derivatives from primary amines showing antimicrobial activities. This suggests the potential for the compound to have antimicrobial applications (Bektaş et al., 2007).

• Synthesis of Bioactive Derivatives : F. Al-Omran et al. (2002) synthesized derivatives with antimicrobial and antifungal activities, demonstrating the potential of such compounds in developing new bioactive agents (Al-Omran et al., 2002).

• Tuberculostatic Activity : H. Foks et al. (2004) explored the tuberculostatic activity of similar compounds, indicating potential applications in tuberculosis treatment (Foks et al., 2004).

Applications in Cancer Research

• Antitumor Evaluation : F. Al-Omran et al. (2014) conducted antitumor evaluations on related compounds, suggesting the potential for cancer research and therapy (Al-Omran et al., 2014).

• Anti-Cancer Activities : A. Abdel-fattah and M. M. Elsayed (2009) investigated the anti-cancer activities of related derivatives, indicating the relevance of such compounds in developing cancer treatments (Abdel-fattah & Elsayed, 2009).